Cas no 1891052-27-9 (6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one)
1891052-27-9 structure
Product Name:6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
CAS No:1891052-27-9
MF:C8H8N4O
MW:176.175320625305
CID:5710997
PubChem ID:108108370
Update Time:2023-10-14
6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL17608183
- EN300-1148914
- 6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
- 1891052-27-9
-
- Inchi: 1S/C8H8N4O/c9-7-4-6(11-12-7)5-2-1-3-8(13)10-5/h1-4H,(H,10,13)(H3,9,11,12)
- InChI Key: TVSFEDRGGKIEGX-UHFFFAOYSA-N
- SMILES: O=C1C=CC=C(C2=CC(N)=NN2)N1
Computed Properties
- Exact Mass: 176.06981089g/mol
- Monoisotopic Mass: 176.06981089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 83.8Ų
6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1148914-0.05g |
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one |
1891052-27-9 | 95% | 0.05g |
$707.0 | 2023-10-25 | |
| Enamine | EN300-1148914-0.1g |
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one |
1891052-27-9 | 95% | 0.1g |
$741.0 | 2023-10-25 | |
| Enamine | EN300-1148914-0.25g |
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one |
1891052-27-9 | 95% | 0.25g |
$774.0 | 2023-10-25 | |
| Enamine | EN300-1148914-0.5g |
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one |
1891052-27-9 | 95% | 0.5g |
$809.0 | 2023-10-25 | |
| Enamine | EN300-1148914-1.0g |
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one |
1891052-27-9 | 1g |
$1172.0 | 2023-05-24 | ||
| Enamine | EN300-1148914-2.5g |
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one |
1891052-27-9 | 95% | 2.5g |
$1650.0 | 2023-10-25 | |
| Enamine | EN300-1148914-5.0g |
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one |
1891052-27-9 | 5g |
$3396.0 | 2023-05-24 | ||
| Enamine | EN300-1148914-10.0g |
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one |
1891052-27-9 | 10g |
$5037.0 | 2023-05-24 | ||
| Enamine | EN300-1148914-1g |
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one |
1891052-27-9 | 95% | 1g |
$842.0 | 2023-10-25 | |
| Enamine | EN300-1148914-5g |
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one |
1891052-27-9 | 95% | 5g |
$2443.0 | 2023-10-25 |
6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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